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Voxtalisib BBB Delivery Profile

Property Description / Value Significance / Implication

Molecular
Weight

270.296 g/mol [1] As a small molecule (<400-600 Da),
favorable for passive diffusion across

BBB [2].

Mechanism of
Action

Dual Pan-PI3K/mTOR inhibitor [3] [1] Targets key oncogenic pathway; inhibits

PI3K α/β/δ/γ and mTOR [3].

BBB
Penetration

"Efficiently penetrate the blood-brain-

barrier" [3]

Directly evidenced; suitable for targeting

CNS malignancies.

Key In Vivo
Finding

16-fold decrease in intracranial GBM

xenograft tumor size vs. temozolomide
alone [3]

Demonstrates potent efficacy in

preclinical brain tumor model.

Clinical Trial
Status

Investigational; Phase I studies in
malignant gliomas [3] [1]

Not an approved drug; safety and
efficacy still under investigation.
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The table below summarizes key preclinical study details for your experimental design reference.

Aspect Protocol / Finding Relevant Citation

| In Vivo Efficacy Model | Compound: Voxtalisib in combination with temozolomide. Model: Intracranial

GBM xenograft in mice. Result: Significant tumor reduction and increased survival [3]. | [3] | | Clinical

Trial Safety (Human) | Trial Design: Phase I dose-escalation. Regimen: Voxtalisib + temozolomide ±

radiotherapy. Outcome: "Favorable safety profile" while inhibiting target pathway [3]. | [3] |

PI3K/mTOR Pathway & Voxtalisib Mechanism

The diagram below illustrates Voxtalisib's mechanism of action within the PI3K/AKT/mTOR signaling

pathway, a critical axis in glioblastoma.
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Key Considerations for Researchers
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Exploit Small Molecule Advantage: Voxtalisib's properties align with Lipinski's Rule of 5, predicting

good permeability [4]. Its small molecular weight is a key asset compared to biologics that struggle
with BBB [2] [5].

Focus on Combination Therapies: Voxtalisib is primarily investigated in combination with
temozolomide [3]. This aligns with the general strategy for GBM, where targeted agents are used with

standard chemotherapy or radiotherapy to overcome resistance [6] [7].
Acknowledge Clinical Stage: Voxtalisib remains investigational [1]. While preclinical data is

promising, its clinical efficacy in GBM patients is not yet fully established and requires further
validation [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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